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Compound of Interest

Compound Name: Eisenlactat

cat. No.: B12335291

While some sources classify ferrous lactate as a non-hazardous substance or mixture, others
provide GHS hazard classifications indicating potential risks.[6][7][8][9] Given the potential for
skin, eye, and respiratory irritation, and harm if swallowed, it is prudent to handle ferrous lactate
as a chemical waste product and follow standard laboratory chemical disposal procedures.[8]
Laboratory personnel should treat all waste chemicals as hazardous unless a specific
determination to the contrary has been made by a qualified safety officer.[10]

Ferrous Lactate Identification and Properties

A summary of key quantitative and identifying data for ferrous lactate is provided below.
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Property Data Reference

CAS Number 5905-52-2 [11]

Chemical Formula C6H10FeO6 [8][11]

Molecular Weight 233.99 g/mol [9]
Greenish-white powder or

Appearance [61[7]
crystals

Solubility Soluble in water [7]

o LD50 Oral - Rat - > 2,000

Acute Toxicity [11]
mg/kg

GHS Hazard Codes H302, H315, H319, H335 [8]

Harmful if swallowed, Causes

skin irritation, Causes serious
Hazard Statements S [8]

eye irritation, May cause

respiratory irritation

Step-by-Step Disposal Protocol

This protocol provides a generalized procedure for the safe disposal of ferrous lactate from a
laboratory setting.

1. Personal Protective Equipment (PPE) Before handling ferrous lactate waste, ensure
appropriate PPE is worn to prevent exposure.

e Gloves: Chemical-resistant gloves.
» Eye Protection: Safety glasses or goggles.[11]
» Body Protection: A standard lab coat or other protective clothing.[11]

o Respiratory Protection: Use only in a well-ventilated area. For larger quantities or where dust
IS generated, a respirator may be necessary.[11]

2. Waste Segregation Proper segregation is crucial to prevent dangerous chemical reactions.
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4.

Do Not Mix: Do not mix ferrous lactate waste with other chemicals unless directed by your
EHS department.[9]

Incompatibilities: Keep ferrous lactate waste separate from strong oxidizing agents.

Designated Waste Stream: Treat ferrous lactate as a solid chemical waste.

. Containerization All chemical waste must be stored in appropriate containers.[12]

Container Type: Use a clean, dry, and sealable container made of a compatible material. The
original product container is often a suitable choice if it is in good condition.[13]

Container Integrity: Ensure the container is not cracked or damaged and that the cap seals
securely to prevent leaks.[13][14]

Keep Closed: Waste containers must remain closed at all times, except when adding waste.
[12][13]

Labeling Accurate labeling prevents accidents and ensures proper handling by waste

management personnel.

5

Required Information: Affix a "Hazardous Waste" label to the container.[5]

Contents: Clearly write the full chemical name, "Ferrous Lactate." Do not use abbreviations
or chemical formulas.[5]

. Storage and Accumulation Waste must be stored safely in a designated area pending

pickup.

Satellite Accumulation Area (SAA): Store the labeled waste container in a designated SAA,
which must be at or near the point of waste generation.[12][13]

Secondary Containment: It is best practice to place the waste container in a secondary
containment bin to catch any potential leaks.
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» Storage Limits: Be aware of the accumulation limits for your SAA (e.g., typically a maximum
of 55 gallons of hazardous waste).[12]

6. Disposal Request and Pickup Never dispose of chemical waste in the standard trash or
down the drain.[10]

o Contact EHS: When the container is full or you are finished generating this waste stream,
contact your institution's EHS department to schedule a waste pickup.[12]

» Follow Institutional Procedures: Adhere to your organization's specific procedures for
requesting waste collection.

Emergency Procedures: Spills

In the event of a small spill of solid ferrous lactate:

Ensure Proper PPE: Don the appropriate PPE before cleaning the spill.

Containment: Prevent the powder from becoming airborne. Avoid creating dust.[11]

Cleanup: Carefully sweep or shovel the spilled material.[11]

Dispose: Place the collected material into a suitable, closed, and labeled container for
disposal as hazardous waste.[11]

Disposal Workflow

The following diagram illustrates the decision-making and procedural workflow for the proper
disposal of ferrous lactate.
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Ferrous Lactate Waste Generated

'

Step 1: Don Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

l

Step 2: Characterize & Segregate Waste
(Solid Chemical Waste, Avoid Oxidizers)

l

Step 3: Select Compatible Container
(Clean, Sealable, Good Condition)

l

Step 4: Label Container
(‘Hazardous Waste', 'Ferrous Lactate’, Date)

l

Step 5: Store in Satellite Accumulation Area
(At/Near Point of Generation, Closed Lid)

Improper Disposal
(Sink/Trash)
PROHIBITED

Step 6: Request Disposal Pickup
(Contact Institutional EHS/Safety Office)

Waste Transferred to EHS for Final Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of ferrous lactate waste.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12335291?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12335291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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